4-(Benzyloxy)-2-hydroxy-3-methylbenzaldehyde

• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 2-hydroxy-3-methyl-4-phenylmethoxybenzaldehyde
• InChI: InChI=1S/C15H14O3/c1-11-14(8-7-13(9-16)15(11)17)18-10-12-5-3-2-4-6-12/h2-9,17H,10H2,1H3
• InChI Key: PWOUDIGNIGTVFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1O)C=O)OCC2=CC=CC=C2

Description

4-(Benzyloxy)-2-hydroxy-3-methylbenzaldehyde is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,4-dihydroxy-3-methyl-benzaldehyde (3.31 g, 21.8 mmol), benzylbromide (4.09 g, 23.9 mmol), NaHCO3 (5.49 g, 65.4 mmol), 1,4-dioxane (30 mL) and water (12 mL) was stirred at 60° C. for overnight. Then the reaction mixture was cooled to RT, water (100 mL) was added, extracted with EtOAc (2×200 mL). The extract was dried over Na2SO4, evaporated. The residue was purified on SiO2 (25 g) column, hexane-EtOAc (0 to 5%). Yield 1.57 g (6.48 mmol, 29%) as off-white solid.